Cas no 13257-81-3 (4-Trimethylsilyloxy-3-penten-2-one)

• Product Name: 4-Trimethylsilyloxy-3-penten-2-one
• CAS No: 13257-81-3
• MF: C₈H₁₆O₂Si
• MW: 172.296943664551
• MDL: MFCD00009853
• CID: 157293
• PubChem ID: 87577331
• Update Time: 2025-10-31

4-Trimethylsilyloxy-3-penten-2-one Chemical and Physical Properties

Names and Identifiers

• 4-((Trimethylsilyl)oxy)pent-3-en-2-one
• 4-Trimethylsilyloxy-3-penten-2-one
• 2-TRIMETHYLSILOXYPENT-2-ENE-4-ONE
• 3-Penten-2-one,4-[(trimethylsilyl)oxy]-
• 4-TRIMETHYLSILOXY-3-PENTEN-2-ONE
• 2-Trimethylsiloxypent-2-en-4-one
• Acetylacetone enol trimethylsilyl ether,TMS acac
• TMS acac
• 4-TRIMETHYLSILOXY-3-PENTENE-2-ONE
• 4-[(trimethylsilyl)oxy]-3-penten-2-on
• 4-(Trimethylsilyloxy)-3-pentene-2-one
• 4-[(trimethylsilyl)oxy]pent-3-en-2-one
• ACETYLACETONE ENOL TRIMETHYLSILYL ETHER
• TMSACAC
• T1573
• (E)-4-trimethylsilyloxypent-3-en-2-one
• (E)-4-(trimethylsilyloxy)pent-3-en-2-one
• 13257-81-3
• 4-(Trimethylsiloxy)-3-penten-2-one, for GC derivatization, >=97.0% (GC)
• EINECS 236-252-5
• MFCD00009853
• 4-(Trimethylsiloxy)-3-penten-2-one, 97%
• AKOS015839962
• trimethylsilylacetylacetonate
• 4-(Trimethylsiloxy)-3-penten-2-one
• 2-(Trimethylsiloxy)-2-penten-4-one
• 25145-05-5
• (E)-4-((trimethylsilyl)oxy)pent-3-en-2-one
• FBADCSUQBLLAHW-SOFGYWHQSA-N
• D92489

• MDL： MFCD00009853
• Inchi： 1S/C8H16O2Si/c1-7(9)6-8(2)10-11(3,4)5/h6H,1-5H3/b8-6+
• InChI Key： FBADCSUQBLLAHW-SOFGYWHQSA-N
• SMILES： [Si](C)(C)(C)O/C(=C/C(C)=O)/C

Computed Properties

• Exact Mass: 172.09200
• Monoisotopic Mass: 172.091956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not determined
• Density: 0.912 g/mL at 25 °C(lit.)
• Boiling Point: 58°C/4mmHg(lit.)
• Flash Point: Fahrenheit: 95 ° f < br / > Celsius: 35 ° C < br / >
• Refractive Index: n20/D 1.452(lit.)
• PSA: 26.30000
• LogP: 2.33070
• Solubility: Not determined

4-Trimethylsilyloxy-3-penten-2-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1224 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3.2
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• HazardClass：3.2
• PackingGroup：III
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 4-Trimethylsilyloxy-3-penten-2-one

4-Trimethylsilyloxy-3-penten-2-one (CAS No. 13257-81-3): A Versatile Compound in Modern Chemistry and Pharmaceutical Research

4-Trimethylsilyloxy-3-penten-2-one (CAS No. 13257-81-3) is a multifaceted compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, also known as TMSO-pentenone, is characterized by its unique structure, which includes a trimethylsilyl (TMS) protecting group and a conjugated double bond. These features make it an invaluable intermediate in the synthesis of various complex molecules, particularly those with biological activity.

The trimethylsilyl group in 4-Trimethylsilyloxy-3-penten-2-one serves as a versatile protecting group, allowing for selective manipulation of functional groups during synthetic transformations. This property is crucial in the development of new drugs and therapeutic agents, where precise control over chemical reactions is essential. Recent studies have highlighted the importance of TMS protection in the synthesis of natural products and bioactive compounds, further emphasizing the significance of this compound in modern chemical research.

In addition to its role as a synthetic intermediate, 4-Trimethylsilyloxy-3-penten-2-one has shown promise in various biological applications. For instance, it has been used as a starting material in the synthesis of potential anti-cancer agents and anti-inflammatory drugs. The conjugated double bond in the molecule allows for the formation of stable intermediates during catalytic reactions, which can be further functionalized to create a wide range of derivatives with diverse biological activities.

The stability and reactivity of 4-Trimethylsilyloxy-3-penten-2-one have been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided valuable insights into the molecular structure and behavior of the compound under different conditions. For example, recent research has demonstrated that the TMS group can be selectively removed under mild conditions, facilitating the introduction of other functional groups without affecting the integrity of the molecule.

The versatility of 4-Trimethylsilyloxy-3-penten-2-one extends beyond its use as a synthetic intermediate. It has also found applications in analytical chemistry, where it serves as a derivatizing agent for gas chromatography-mass spectrometry (GC-MS) analysis. The TMS group enhances the volatility and stability of analytes, making them more suitable for GC-MS detection. This application has been particularly useful in environmental monitoring and forensic analysis, where accurate quantification of trace compounds is critical.

In pharmaceutical research, 4-Trimethylsilyloxy-3-penten-2-one has been explored for its potential as a prodrug precursor. Prodrugs are inactive compounds that are converted into their active forms within the body through metabolic processes. The TMS group can be designed to be cleaved under specific physiological conditions, releasing the active drug molecule at the desired site of action. This approach has shown promise in improving drug delivery and reducing side effects associated with conventional drug formulations.

The synthesis of 4-Trimethylsilyloxy-3-penten-2-one typically involves several steps, including the formation of the TMS ether and the introduction of the conjugated double bond. Various methodologies have been developed to optimize these reactions, ensuring high yields and purity levels. Recent advancements in catalytic chemistry have led to more efficient and environmentally friendly synthetic routes, reducing waste generation and improving overall sustainability.

In conclusion, 4-Trimethylsilyloxy-3-penten-2-one (CAS No. 13257-81-3) is a highly versatile compound with significant applications in organic chemistry, pharmaceutical research, and analytical chemistry. Its unique structural features make it an ideal candidate for a wide range of synthetic transformations and biological studies. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in modern scientific endeavors.